Cas no 554-14-3 (2-Methylthiophene)

3-methylthiophene can be used as an intermediate in the synthesis of aromatic sulfur compounds

2-Methylthiophene structure

2-Methylthiophene structure

Product Name:2-Methylthiophene

CAS No:554-14-3

Molecular Formula:C₅H₆S

Molecular Weight:98.16614

MDL:MFCD00005451

CID:38299

PubChem ID:11126

2-Methylthiophene Properties

Names and Identifiers

- 2-Methylthiophene
- 2-Me-thiophene
- 2-methlthiophene
- 2-methyl-thiophen
- 2-Methyl-thiophene
- 2-METHYLTHIOPHENE GC
- 2MT
- 2-thiotolene
- 5-Methylthiophene
- methylthiophene
- Thiophene,2-methyl
- a-Methylthiophene
- +Expand
- MDL： MFCD00005451
- InChIKey： XQQBUAPQHNYYRS-UHFFFAOYSA-N
- Inchi： InChI=1S/C5H6S/c1-5-3-2-4-6-5/h2-4H,1H3
- SMILES： CC1=CC=CS1
- BRN： 103734

Computed Properties

Exact Mass: 98.01900
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 0
Monoisotopic Mass: 98.019
Heavy Atom Count: 6
Complexity: 43.2
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 28.2A^2

Experimental Properties

LogP: 2.05650
PSA: 28.24000
Refractive Index: n20/D 1.52(lit.)
Water Partition Coefficient: Insoluble
Boiling Point: 113 °C(lit.)
Melting Point: −63 °C (lit.)
Vapor Pressure: 47.6 mmHg ( 37.7 °C)
Flash Point: Fahrenheit: 59 ° f < br / > Celsius: 15 ° C < br / >
Solubility: immiscible
Color/Form: Colorless or light yellow liquid.
Solubility: immiscible
Sensitiveness: Sensitive to air
Density: 1.014 g/mL at 25 °C(lit.)

2-Methylthiophene Security Information

Symbol: GHS02
RTECS：XM9625000
WGK Germany：3
Safety Term：3
Safety Instruction： S16-S37/39-S26
Packing Group：II
Packing Group：II
Risk Phrases：R11; R36/37/38
Hazard Level：3
Dangerous goods sign： F Xn
Hazardous Material transportation number：UN 1993 3/PG 2
Hazard Statement： H225
Warning Statement： P210
Prompt：dangerous
Storage Condition：2-8°C
PackingGroup：II
Risk Phrases： 11
Signal Word：Danger
TSCA：T
HazardClass：3
FLUKA BRAND F CODES：10-13

2-Methylthiophene Customs Data

HS CODE：29349990
Customs Data：

China Customs Code:
29349990

2-Methylthiophene Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
abcr	AB118044-25 g	2-Methylthiophene, 98%; .	554-14-3	98%	25g	€61.80	2023-05-10
Ambeed	A661002-5g	2-Methylthiophene	554-14-3	98%	5g	$5.00	2022-03-29
Apollo Scientific	OR28832-25g	2-Methylthiophene	554-14-3	98%	25g	£55.00	2023-09-02
Chemenu	CM121685-100g	2-Methylthiophene	554-14-3	98%	100g	$93	2022-09-29
Enamine	EN300-20445-0.05g	2-methylthiophene	554-14-3	95%	0.05g	$19.0	2023-09-16
Fluorochem	001209-1g	2-Methylthiophene	554-14-3	98%	1g	￡10.00	2022-03-29
Life Chemicals	F0001-1454-0.25g	2-Methylthiophene	554-14-3	95%+	0.25g	$18.0	2023-09-07
Matrix Scientific	003958-25g	2-Methylthiophene, 98%	554-14-3	98%	25g	$19.00	2023-09-06
MedChemExpress	HY-W010615-500mg	2-Methylthiophene	554-14-3	≥98.0%	500mg	￥500	2024-04-18
Oakwood	001209-1g	2-Methylthiophene	554-14-3	98%	1g	$9.00	2024-07-19

2-Methylthiophene Synthesis

2-Methylthiophene Suppliers

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(CAS:554-14-3)2-Methylthiophene

Order Number:CL17710

Stock Status:in Stock

Quantity:1g/5g/10g/100g

Purity:95%+

Pricing Information Last Updated:Wednesday, 27 November 2024 17:40

Price($):discuss personally

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2-Methylthiophene Related Literature

1. 351. The formation of organo-metalloidal and similar compounds by micro-organisms. Part VI. Further studies on the fission of the disulphide link

Stanley Blackburn,Frederick Challenger J. Chem. Soc. 1938 1872
2. Double C–H bond functionalization for C–C coupling at the β-position of thiophenes using palladium-catalyzed 1,4-migration associated with direct arylation

Linhao Liu,Marie Cordier,Thierry Roisnel,Henri Doucet Org. Chem. Front. 2023 10 1441
3. Palladium-catalysed direct heteroarylation of bromobenzenes bearing SO2R substituents at C2 or C4

Charles Beromeo Bheeter,Rongwei Jin,Jitendra K. Bera,Henri Doucet RSC Adv. 2013 3 5987
4. 84. Studies on biological methylation. Part X. The fission of the mono- and di-sulphide links by moulds

Frederick Challenger,Philip T. Charlton J. Chem. Soc. 1947 424
5. Palladium-catalysed direct heteroarylation of bromobenzenes bearing SO2R substituents at C2 or C4

Charles Beromeo Bheeter,Rongwei Jin,Jitendra K. Bera,Henri Doucet RSC Adv. 2013 3 5987
6. 386. The hydrogenation of simple sulphur compounds. Part III. Reactions of carbonyl sulphide and methylthiol

B. Crawley,R. H. Griffith J. Chem. Soc. 1938 2034
7. Synthesis of gypsogenin and gypsogenic acid derivatives with antitumor activity by damaging cell membranes

Guiying Wu,Haiping Chu,Jilei Wang,Yanling Mu,Jingyong Sun New J. Chem. 2019 43 18898
8. Modulation of the conductance in platinum(ii) bis(acetylide) molecules through “gating” metal ions

Ping Duan,Junyang Liu,Jin-Yun Wang,Lichuan Chen,Fei Wang,Qian-Chong Zhang,Wenjing Hong,Zhong-Ning Chen J. Mater. Chem. C 2019 7 7259
9. QM/MM modeling of the glutathione–hydroxymethyl radical reaction in water

Alexander V. Nemukhin,Bella L. Grigorenko,Igor A. Topol,Stanley K. Burt Phys. Chem. Chem. Phys. 2004 6 1031
10. QM/MM modeling of the glutathione–hydroxymethyl radical reaction in water

Alexander V. Nemukhin,Bella L. Grigorenko,Igor A. Topol,Stanley K. Burt Phys. Chem. Chem. Phys. 2004 6 1031
11. Exploration and development of gold- and silver-catalyzed cross dehydrogenative coupling toward donor–acceptor π-conjugated polymer synthesis

Lauren J. Kang,Liwen Xing,Christine K. Luscombe Polym. Chem. 2019 10 486

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